Cas no 1780624-69-2 (Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-5-(hydroxymethyl)azepane-1-carboxylate)

• Product Name: Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-5-(hydroxymethyl)azepane-1-carboxylate
• CAS No: 1780624-69-2
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 6090458
• PubChem ID: 105531954
• Update Time: 2025-07-29

Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-5-(hydroxymethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7277987
• 1780624-69-2
• tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-5-(hydroxymethyl)azepane-1-carboxylate
• Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-5-(hydroxymethyl)azepane-1-carboxylate

• Inchi： 1S/C17H32N2O5/c1-16(2,3)23-14(21)18-13-8-10-19(9-7-12(13)11-20)15(22)24-17(4,5)6/h12-13,20H,7-11H2,1-6H3,(H,18,21)
• InChI Key： DTTKDUYHVXOBAR-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(=O)OC(C)(C)C)CCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.23112213g/mol
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes